4,5,6-tribromo-1,3-benzoxazol-2(3H)-one

• Molecular Formula: C7H2Br3NO2
• Molecular Weight: 371.81 g/mol
• IUPAC Name: 4,5,6-tribromo-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C7H2Br3NO2/c8-2-1-3-6(5(10)4(2)9)11-7(12)13-3/h1H,(H,11,12)
• InChI Key: IHAJPCFCLZWKJC-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C(=C1Br)Br)Br)NC(=O)O2

Description

1,3-Benzoxazol-2(3H)-one is a heterocyclic scaffold characterized by a fused benzene and oxazolone ring. The compound 4,5,6-tribromo-1,3-benzoxazol-2(3H)-one features bromine substituents at positions 4, 5, and 6 of the benzene ring. Brominated benzoxazolones are of interest in medicinal chemistry due to their antimicrobial, cytotoxic, and enzyme-inhibitory activities .

Comparison with Similar Compounds

Key Observations :

• Substitution at position 6 (e.g., Br, CH₃) is common in bioactive derivatives .

Antimicrobial Activity

Compound	Target Microorganisms	MIC/Activity	Reference
6-Bromo-1,3-benzoxazol-2(3H)-one	E. coli (Gram-negative)	512 mg/L
6-(Thiazol-4-yl)-1,3-benzoxazol-2(3H)-one	Micrococcus luteus (Gram-positive)	31.25 μg/mL
5-Chloro-1,3-benzoxazol-2(3H)-one	Pseudomonas aeruginosa (QS inhibition)	Moderate QS inhibition
6-Methyl-1,3-benzoxazol-2(3H)-one	P. aeruginosa (QS inhibition)	Weak QS inhibition

Key Observations :

• Bromine substitution (e.g., at position 6) correlates with activity against Gram-positive bacteria, while chloro and methyl analogs show weaker effects .

Cytotoxic and Receptor-Binding Activities

• 6-Bromo-1,3-benzoxazol-2(3H)-one derivatives exhibit cytotoxicity against K562 (leukemia) and HeLa (cervical cancer) cells at IC₅₀ values of 10–50 μM .